Cas no 72492-09-2 (5-(benzyloxy)-3H-spiro1-benzofuran-2,1'-cyclopropane-3-one)

• Product Name: 5-(benzyloxy)-3H-spiro1-benzofuran-2,1'-cyclopropane-3-one
• CAS No: 72492-09-2
• MF: C₁₇H₁₄O₃
• MW: 266.291265010834
• MDL: MFCD30535610
• CID: 4158573
• PubChem ID: 12783851
• Update Time: 2025-11-05

5-(benzyloxy)-3H-spiro1-benzofuran-2,1'-cyclopropane-3-one Chemical and Physical Properties

Names and Identifiers

• Spiro[benzofuran-2(3H),1'-cyclopropan]-3-one, 5-(phenylmethoxy)-
• 5-(benzyloxy)-3H-spiro1-benzofuran-2,1'-cyclopropane-3-one
• 5-(benzyloxy)-3H-spiro[1-benzofuran-2,1'-cyclopropan]-3-one
• 5-Benzyloxyspiro[benzo[b]furan-2(3H),1'-cyclopropane]-3-one
• XGVMWRUQPYSERW-UHFFFAOYSA-N
• 5-(benzyloxy)-3H-spiro[1-benzofuran-2,1'-cyclopropane]-3-one
• 72492-09-2
• EN300-307622
• XCA49209
• SCHEMBL11251762
• 5-phenylmethoxyspiro[1-benzofuran-2,1'-cyclopropane]-3-one

• MDL： MFCD30535610
• Inchi： 1S/C17H14O3/c18-16-14-10-13(19-11-12-4-2-1-3-5-12)6-7-15(14)20-17(16)8-9-17/h1-7,10H,8-9,11H2
• InChI Key： XGVMWRUQPYSERW-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C21CC2)=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 266.094294304Da
• Monoisotopic Mass: 266.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-(benzyloxy)-3H-spiro1-benzofuran-2,1'-cyclopropane-3-one

Introduction to 5-(benzyloxy)-3H-spiro[1-benzofuran-2,1'-cyclopropane-3-one] (CAS No. 72492-09-2)

5-(benzyloxy)-3H-spiro[1-benzofuran-2,1'-cyclopropane-3-one], identified by its CAS number 72492-09-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic compound features a unique fusion of a benzofuran ring system with a cyclopropane moiety, further functionalized with a benzyloxy group. The distinctive architecture of this molecule presents intriguing opportunities for biological activity and has made it a subject of interest in the development of novel therapeutic agents.

The molecular framework of 5-(benzyloxy)-3H-spiro[1-benzofuran-2,1'-cyclopropane-3-one] is characterized by its rigid spirocyclic core, which contributes to its stability and potential for precise molecular interactions. The presence of the benzofuran unit introduces aromaticity and electronic properties that can influence binding affinity to biological targets, while the cyclopropane ring adds conformational constraints that may enhance specificity. These structural features make it an attractive scaffold for designing molecules with tailored pharmacological properties.

In recent years, there has been growing interest in spirocyclic compounds due to their unique chemical and biological profiles. Spirocycles are known for their ability to exhibit high binding affinity and selectivity, making them valuable candidates for drug discovery. The spiro[1-benzofuran-2,1'-cyclopropane-3-one] core has been explored in various contexts, including as intermediates in the synthesis of more complex molecules and as potential lead compounds for therapeutic intervention.

One of the most compelling aspects of 5-(benzyloxy)-3H-spiro[1-benzofuran-2,1'-cyclopropane-3-one] is its potential application in the development of bioactive molecules. The benzyloxy group not only enhances solubility but also serves as a handle for further chemical modification, allowing researchers to explore diverse structural analogs. This flexibility has enabled the synthesis of derivatives with enhanced potency or altered pharmacokinetic profiles, which are critical factors in drug development.

Recent studies have highlighted the biological significance of benzofuran derivatives, particularly those incorporating spirocyclic motifs. These compounds have been shown to interact with various biological targets, including enzymes and receptors involved in metabolic pathways, inflammation, and cancer. For instance, some benzofuran-based spirocycles have demonstrated inhibitory activity against key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in pain and inflammation.

The cyclopropane moiety in 5-(benzyloxy)-3H-spiro[1-benzofuran-2,1'-cyclopropane-3-one] further contributes to its pharmacological potential. Cyclopropanes are known to introduce rigidity into molecular structures, which can improve binding affinity by restricting conformational freedom. This rigidity can be particularly advantageous when designing molecules that require precise interactions with biological targets, such as protein kinases or G protein-coupled receptors (GPCRs).

Moreover, the benzyloxy group provides a site for further functionalization through various chemical transformations. For example, it can be selectively modified into other functional groups such as hydroxyls, amines, or carboxylic acids, depending on the desired pharmacological outcome. This versatility has allowed researchers to generate libraries of derivatives for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive compounds.

In the context of drug discovery pipelines, 5-(benzyloxy)-3H-spiro[1-benzofuran-2,1'-cyclopropane-3-one] serves as a valuable intermediate in the synthesis of more complex scaffolds. Its unique structural features make it an ideal candidate for exploring structure-activity relationships (SAR), which are essential for optimizing lead compounds into viable drugs. By systematically modifying different parts of the molecule, researchers can gain insights into how specific structural elements contribute to biological activity.

The synthesis of 5-(benzyloxy)-3H-spiro[1-benzoforan-2,1'-cyclopropane-3-one] involves multi-step organic reactions that highlight the synthetic prowess required in medicinal chemistry. Key steps typically include cyclization reactions to form the spirocycle core followed by selective functionalization to introduce the benzyloxy group. These synthetic strategies often employ advanced techniques such as transition metal catalysis or enzymatic methods to ensure high yield and purity.

The availability of 5-(benzyloxy)-3H-spiro[1-benzofuran-2,1'-cyclopropane-3-one] from chemical suppliers has facilitated its use in both academic and industrial research settings. Researchers can leverage this compound as a starting material to explore new chemical spaces or to validate hypotheses about molecular interactions. Its well-documented synthetic routes and spectroscopic properties make it a reliable tool for medicinal chemists working on next-generation therapeutics.

As computational methods continue to advance, virtual screening approaches have become increasingly important in identifying promising drug candidates. The three-dimensional structure of 5-(benzyloxy)-3H-spiro[1-benzofuran-2',1-cyclopropane-3-one] has been used in docking simulations to predict its binding mode to various biological targets. These simulations have provided valuable insights into how the molecule interacts with proteins and nucleic acids at an atomic level.

The integration of experimental data with computational predictions has led to more informed decisions during drug development projects. By combining traditional wet chemistry approaches with cutting-edge computational tools, researchers can accelerate the discovery process and reduce costs associated with trial-and-error experimentation.

In conclusion,5-(benzyloxy)-3H-spiro[1-benzofuran]-2',1'-cyclopentane - 3-one (CAS No. 72492 - 09 - 2) represents an exciting opportunity for innovation in pharmaceutical chemistry . Its unique structural features , coupled with its synthetic accessibility , make it an ideal candidate for further exploration . As research progresses , this compound is likely to play an important role in developing novel therapeutic agents that address unmet medical needs .